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Compound of Interest

Compound Name: Triethanolamine borate

Cat. No.: B089525 Get Quote

Proper disposal of triethanolamine borate is crucial for maintaining laboratory safety and

environmental compliance. This guide provides a comprehensive, step-by-step procedure for

its safe handling and disposal, tailored for researchers, scientists, and drug development

professionals.

Immediate Safety and Handling
Before handling triethanolamine borate, it is essential to be aware of its potential hazards and

to use appropriate personal protective equipment (PPE). The substance is known to cause skin

and serious eye irritation, and may cause respiratory irritation.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses or goggles that are tested and approved under

government standards such as NIOSH (US) or EN 166 (EU).[2]

Hand Protection: Use impervious gloves. Gloves must be inspected before use and disposed

of properly after use in accordance with laboratory practices.[3]

Body Protection: Wear protective clothing to avoid skin contact.[3][4]

Respiratory Protection: In case of dust formation, use a dust mask (e.g., type N95). Ensure

adequate ventilation in the handling area.[4][5][6]
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Facilities that store or use this material should be equipped with an eyewash station and a

safety shower.[5]

Hazard Summary
The following table summarizes key quantitative and qualitative hazard information for

triethanolamine borate.

Hazard Classification Rating/Value Details

NFPA 704 Rating Health: 2

Intense or continued, but not

chronic, exposure could cause

temporary incapacitation or

possible residual injury.[6]

Flammability: 0-1

Materials that will not burn

under typical fire conditions.[6]

Some sources estimate a

rating of 1.[5]

Instability/Reactivity: 0

Normally stable, even under

fire exposure conditions, and

not reactive with water.[6]

GHS Hazard Statements H315, H319, H335

Causes skin irritation, causes

serious eye irritation, may

cause respiratory irritation.[1]

Storage Class 11 Combustible Solids.

Incompatibilities Strong oxidizing agents

Avoid contact with strong

oxidizing agents.[5] The

material is also moisture-

sensitive.[5][6]

Hazardous Decomposition Various

Upon thermal decomposition,

may release nitrogen oxides,

carbon monoxide, carbon

dioxide, and oxides of boron.

[5][6]
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Step-by-Step Disposal Protocol
The disposal of triethanolamine borate must comply with all federal, state, and local

hazardous waste regulations.[1][5] Chemical waste generators are responsible for correctly

classifying waste.[1][5]

1. Waste Collection and Storage:

Containment: Place waste triethanolamine borate into a suitable, closed, and clearly

labeled disposal container.[5][6]

Avoid Dust: When handling solid waste, vacuum or sweep up the material carefully. Avoid

generating dust.[5][6]

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.[5]

2. Accidental Spill Cleanup:

Evacuate: Evacuate personnel from the immediate area.[6]

Ventilate: Ensure the area is well-ventilated.[5][6]

Contain Spill: Prevent the spill from entering drains, sewers, or waterways.[1][6]

Cleanup: For solid spills, sweep or vacuum the material and place it into a suitable disposal

container.[5] Avoid actions that create dust.[6]

Decontaminate: Wash the spill area after material pickup is complete.

3. Final Disposal Procedure:

Do Not Dispose in Drain: Triethanolamine borate should not be allowed to enter drains or

be disposed of in the sewer system.[1][6][7]

Professional Disposal Service: Contact a licensed professional waste disposal service to

dispose of the material.[2] The waste must be handled by a licensed operator and taken to

an approved waste disposal plant.[1][8]
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Container Disposal: Dispose of the empty container as unused product.[1][6] Do not reuse

containers.[1]

Disposal Workflow Visualization
The following diagram illustrates the logical workflow for the proper disposal of

triethanolamine borate, from initial handling to final disposition.
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Caption: Logical workflow for the safe disposal of triethanolamine borate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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